Cas no 118811-07-7 (tert-butyl 4-[(4-methylbenzenesulfonyl)oxy]piperidine-1-carboxylate)

• Product name: tert-butyl 4-[(4-methylbenzenesulfonyl)oxy]piperidine-1-carboxylate
• CAS No: 118811-07-7
• MF: C₁₇H₂₅NO₅S
• MW: 355.4491
• MDL: MFCD06796535
• CID: 63389
• PubChem ID: 253660731

tert-butyl 4-[(4-methylbenzenesulfonyl)oxy]piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-Boc-4-(Tosyloxy)piperidine
• 4-(TOLUENE-4-SULFONYLOXY)-PIPERIDINE-1-CARBOXYLIC ACID TERT-BUTYL ESTER
• 1-(tert-Butoxycarbonyl)-4-(p-toluenesulfonyloxy)piperidine
• 1-Boc-4-(Toluene-4-sulfonyloxy)-piperidine
• 1-Piperidinecarboxylic acid, 4-[[(4-methylphenyl)sulfonyl]oxy]-, 1,1-dimethylethyl ester
• 1-(tert-Butoxycarbonyl)-4-piperidyl p-Toluenesulfonate
• 1-Boc-4-piperidyl p-Toluenesulfonate
• 1-Boc-4-tosyloxypiperidine
• 4-(p-Toluenesulfonyloxy)piperidine-1-carboxylic Acid tert-Butyl Ester
• tert-butyl 4-(4-methylphenyl)sulfonyloxypiperidine-1-carb
• tert-Butyl 4-(p-Toluenesulfonyloxy)piperidine-1-carboxylate
• tert-Butyl 4-Tosyloxypiperidine-1-carboxylate
• 4-Tosyloxypiperidine-1-carboxylic Acid tert-Butyl Ester
• N-BOC-4-TOXYLOXY-PIPERIDINE
• (1-BOC-piperidin-4-yl)tosylate
• t-Butyl 4-(tosyloxy)piperidine-1-carboxylate
• tert-butyl 4-(tosyloxy)piperidine-1-carboxylate
• 4-(Toluene-4-sulfonyloxy)piperidine-1-carboxylic acid tert-butyl ester
• tert-butyl 4-[(4-methylbenzenesulfonyl)oxy]piperidine-1-carboxylate
• CS-W000336
• AB29430
• N-Boc-4-piperidyl p-Methylbenzenesulfonate
• 118811-07-7
• MFCD06796535
• BCP23250
• tert-butyl 4-(toluene-4-sulfonyloxy)piperidine-1-carboxylate
• tert-butyl 4-(toluene-4-sulphonyloxy)-piperidine-1-carboxylate
• tert-Butyl 4-[(4-methylbenzene-1-sulfonyl)oxy]piperidine-1-carboxylate
• SCHEMBL184777
• FT-0751631
• tert-butyl 4-(((4-methylphenyl)sulfonyl)oxy)piperidine-1-carboxylate
• EN300-55946
• AKOS015836936
• t-butyl 4-(toluene-4-sulfonyloxy)piperidine-1-carboxylate
• SY035513
• tert.butyl 4-(toluene-4-sulphonyloxy)-piperidine-1-carboxylate
• Tert-butyl 4-[(4-methylphenyl)sulfonyl]oxy-1-piperidinecarboxylate
• tert. butyl 4-(toluene-4-sulphonyloxy)-piperidine-1-carboxylate
• DTXSID70577673
• 1,1-Dimethylethyl 4-{[(4-methylphenyl)sulfonyl]oxy}-1-piperidinecarboxylate
• N-Boc-4-(Toluene-4-Sulfonyloxy)piperidine
• 4-Tosyloxypiperidine-1-carboxylic Acid tert-Butyl Es
• tert-butyl 4-(4-methylphenyl)sulfonyloxypiperidine-1-carboxylate
• B4516
• IKOMRHLHPZAEMV-UHFFFAOYSA-N
• AM20020265
• DS-13055
• BP-10255
• tert-Butyl 4-{[(4-methylphenyl)sulfonyl]oxy}piperidine-1-carboxylate
• n-boc-4-tosyloxypiperidine
• DB-028613

• MDL： MFCD06796535
• Inchi： InChI=1S/C17H25NO5S/c1-13-5-7-15(8-6-13)24(20,21)23-14-9-11-18(12-10-14)16(19)22-17(2,3)4/h5-8,14H,9-12H2,1-4H3
• InChI Key： IKOMRHLHPZAEMV-UHFFFAOYSA-N
• SMILES： CC1=CC=C(C=C1)S(=O)(=O)OC1CCN(CC1)C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 355.14500
• Monoisotopic Mass: 355.14534407 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 518
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 355.5
• XLogP3: 3
• Topological Polar Surface Area: 81.3Ų

Experimental Properties

• Color/Form: White to Yellow Solid
• Density: 1.23
• Melting Point: 96.0 to 100.0 deg-C
• Boiling Point: 475.3°C at 760 mmHg
• Flash Point: 241.2±26.8 °C
• Refractive Index: 1.553
• PSA: 81.29000
• LogP: 4.11850

tert-butyl 4-[(4-methylbenzenesulfonyl)oxy]piperidine-1-carboxylate Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Safety Instruction： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Storage Condition：2-8 °C

tert-butyl 4-[(4-methylbenzenesulfonyl)oxy]piperidine-1-carboxylate Customs Data

• HS CODE：2933399090
• Customs Data：

  China Customs Code:

  2933399090

  Overview:

  2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives Benzenesulfonate esters

Additional information on tert-butyl 4-[(4-methylbenzenesulfonyl)oxy]piperidine-1-carboxylate

Comprehensive Overview of tert-butyl 4-[(4-methylbenzenesulfonyl)oxy]piperidine-1-carboxylate (CAS No. 118811-07-7)

The chemical compound tert-butyl 4-[(4-methylbenzenesulfonyl)oxy]piperidine-1-carboxylate (CAS No. 118811-07-7) is a highly specialized intermediate widely utilized in pharmaceutical and organic synthesis. Its unique structural features, including the piperidine ring and tosyloxy group, make it a valuable building block for constructing complex molecules. Researchers and manufacturers often seek this compound for its versatility in peptide coupling, protecting group strategies, and N-heterocycle functionalization.

In recent years, the demand for tert-butyl 4-[(4-methylbenzenesulfonyl)oxy]piperidine-1-carboxylate has surged due to its role in developing small-molecule therapeutics and kinase inhibitors. A trending topic in organic chemistry circles involves optimizing its synthesis to improve atom economy and reduce environmental impact—a reflection of the growing emphasis on green chemistry principles. Questions like "How to enhance the yield of CAS 118811-07-7?" or "Alternative routes for tosyloxy piperidine derivatives" frequently appear in academic forums and patent literature.

The compound’s Boc-protected piperidine scaffold is particularly noteworthy. This feature enables selective deprotection under mild acidic conditions, making it indispensable for parallel synthesis and combinatorial chemistry workflows. Laboratories focusing on central nervous system (CNS) drug discovery often leverage this attribute, as piperidine motifs are prevalent in neurologically active compounds. Searches related to "Boc-piperidine derivatives in CNS research" or "CAS 118811-07-7 solubility data" highlight its interdisciplinary relevance.

From a technical perspective, tert-butyl 4-[(4-methylbenzenesulfonyl)oxy]piperidine-1-carboxylate exhibits excellent stability under inert atmospheres but requires storage at low temperatures to prevent hydrolysis of its sulfonate ester moiety. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to verify its purity, a critical factor given its use in high-throughput screening assays. Discussions about "HPLC methods for CAS 118811-07-7 analysis" or "scaling up tosylate reactions" dominate industrial chemistry forums.

Emerging applications include its incorporation into PROTACs (Proteolysis-Targeting Chimeras), a revolutionary approach in targeted protein degradation. The compound’s ability to serve as a linker precursor aligns with the pharmaceutical industry’s shift toward next-generation therapeutics. Queries such as "Role of piperidine tosylates in PROTAC design" or "CAS 118811-07-7 supplier reliability" underscore its commercial and scientific traction.

In summary, tert-butyl 4-[(4-methylbenzenesulfonyl)oxy]piperidine-1-carboxylate (CAS No. 118811-07-7) bridges fundamental research and industrial innovation. Its multifaceted utility—from medicinal chemistry to material science—ensures sustained interest, while advancements in catalytic methods and sustainable synthesis continue to redefine its potential. For researchers navigating structure-activity relationship studies or scaffold diversification, this compound remains an indispensable tool.